Cas no 1267887-46-6 (5-(methoxymethyl)-1-propyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-(methoxymethyl)-1-propyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1267887-46-6
• MF: C₈H₁₃N₃O₃
• MW: 199.207121610641
• CID: 5564401
• PubChem ID: 82204864
• Update Time: 2025-05-19

5-(methoxymethyl)-1-propyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(methoxymethyl)-1-propyl-1H-1,2,3-triazole-4-carboxylic acid
• EN300-1592675
• 1267887-46-6

• Inchi： 1S/C8H13N3O3/c1-3-4-11-6(5-14-2)7(8(12)13)9-10-11/h3-5H2,1-2H3,(H,12,13)
• InChI Key： MABQFQRLGYFXID-UHFFFAOYSA-N
• SMILES： O(C)CC1=C(C(=O)O)N=NN1CCC

Computed Properties

• Exact Mass: 199.09569129g/mol
• Monoisotopic Mass: 199.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 77.2Ų

Additional information on 5-(methoxymethyl)-1-propyl-1H-1,2,3-triazole-4-carboxylic acid

Research Brief on 5-(Methoxymethyl)-1-propyl-1H-1,2,3-triazole-4-carboxylic acid (CAS: 1267887-46-6)

5-(Methoxymethyl)-1-propyl-1H-1,2,3-triazole-4-carboxylic acid (CAS: 1267887-46-6) is a triazole-based compound that has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug discovery and medicinal chemistry. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of more complex molecules. Its triazole core is particularly noteworthy, as triazole derivatives are known for their broad-spectrum biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. Researchers have explored its utility in click chemistry, where it serves as a building block for the development of novel drug candidates.

One of the key advancements in the study of 5-(methoxymethyl)-1-propyl-1H-1,2,3-triazole-4-carboxylic acid is its application in the design of enzyme inhibitors. Preliminary in vitro studies suggest that this compound exhibits inhibitory activity against certain enzymes involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory drugs. Further investigations are underway to elucidate its mechanism of action and optimize its pharmacological properties.

In addition to its biological applications, the compound has also been investigated for its chemical properties. Recent synthetic methodologies have improved the yield and purity of 5-(methoxymethyl)-1-propyl-1H-1,2,3-triazole-4-carboxylic acid, facilitating its use in large-scale pharmaceutical production. These advancements are critical for reducing production costs and ensuring the compound's availability for further research and development.

Looking ahead, the potential of 5-(methoxymethyl)-1-propyl-1H-1,2,3-triazole-4-carboxylic acid in drug discovery remains largely untapped. Future research directions may include structure-activity relationship (SAR) studies to identify more potent derivatives, as well as in vivo studies to evaluate its efficacy and safety in animal models. Collaborative efforts between chemists and biologists will be essential to unlock the full therapeutic potential of this compound.

In conclusion, 5-(methoxymethyl)-1-propyl-1H-1,2,3-triazole-4-carboxylic acid represents a promising scaffold in medicinal chemistry, with diverse applications ranging from enzyme inhibition to drug synthesis. Continued research and development efforts are expected to yield significant breakthroughs in the coming years, positioning this compound as a valuable asset in the pharmaceutical industry.